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Compound of Interest

4-Boc-3-
Compound Name: )
Carboxymethylmorpholine

Cat. No.: B1291444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of 4-Boc-3-Carboxymethylmorpholine, a key building block in medicinal
chemistry and drug discovery. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Commercial Availability

4-Boc-3-Carboxymethylmorpholine, also known by its systematic name 2-(4-(tert-
butoxycarbonyl)morpholin-3-yl)acetic acid, is a substituted morpholine derivative. The presence
of a Boc protecting group and a carboxymethyl functional group makes it a versatile
intermediate for the synthesis of more complex molecules.

The compound is commercially available from several suppliers, primarily as a racemic mixture
and as individual (R) and (S) enantiomers. Availability and product details from various
suppliers are summarized below.

Table 1: Commercial Supplier Information for 4-Boc-3-Carboxymethylmorpholine and its
Enantiomers
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Supplier Product Name  CAS Number Purity Notes
4-N-Boc-
Oakwood ] N o
) morpholine-3- 859155-89-8 Not specified Racemic mixture.
Chemical o
acetic acid
4-Boc-3-
Sunway o
] Carboxymethylm  859155-89-8 97% Racemic mixture.
Chemical )
orpholine

] 3-carboxymethyl-
Chemical ]
morpholine-4- o
Technology Co., ] ] 859155-89-8 >99% Racemic mixture.
carboxylic acid

LTD
tert-butyl ester
4-N-Boc-
2A Biotech morpholine-3- 859155-89-8 98.00% Racemic mixture.
acetic acid
(S)-2-(4-(tert-
Butoxycarbonyl) (S)-enantiomer.
ChemScene ] 839710-38-2 >97%
morpholin-3- (1]
yl)acetic acid
Shanghai (R)-2-(4-(tert-
Macklin Butoxycarbonyl) N )
) ) ] 761460-03-1 Not specified (R)-enantiomer.
Biochemical Co., morpholin-3-
Ltd. yl)acetic acid

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 4-Boc-3-
Carboxymethylmorpholine is provided in the tables below. This data has been aggregated
from supplier information and public chemical databases.[2][3]

Table 2: Physicochemical Properties
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Property Value Source

CAS Number 859155-89-8 PubChem|[2]

Molecular Formula C11H19NO5 PubChem|[2]

Molecular Weight 245.27 g/mol PubChem|[2]

Appearance White to off-white solid General Supplier Information

Information not readily

Solubility )
available
) ) Information not readily
Melting Point .
available
o _ Information not readily
Boiling Point

available

Table 3: Safety and Hazard Information

Hazard Statement GHS Code Description
Causes skin irritation H315
Causes serious eye irritation H319

May cause respiratory irritation ~ H335

Data sourced from PubChem and reflects GHS classifications.[2]

Applications in Medicinal Chemistry

Substituted morpholines are prevalent scaffolds in drug discovery, often imparting favorable
pharmacokinetic properties such as improved solubility and metabolic stability. 4-Boc-3-
Carboxymethylmorpholine serves as a valuable building block for introducing a morpholine
moiety with a side chain that can be further functionalized or used for coupling reactions in the
synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). While
specific examples of its direct use in patented drug candidates were not readily available in the
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public domain, its structural motifs are common in compounds targeting a range of therapeutic

areas.

Experimental Protocols

Detailed, peer-reviewed synthesis protocols for 4-Boc-3-Carboxymethylmorpholine are not
widely published. However, a general synthetic approach can be inferred from standard organic
chemistry principles. The synthesis would likely involve the protection of the morpholine
nitrogen with a Boc group, followed by the introduction of the carboxymethyl side chain at the
3-position. A potential, though unverified, synthetic workflow is outlined below.

Conceptual Synthesis Workflow for 4-Boc-3-Carboxymethylmorpholine

Starting Material Protection Hydrolysis Final Product

Moroholine-3-acetic acid ester p Boc Protection p Ester Hydrolysis p
P (Boc)20, Base (e.g., LIOH, H20/THF)

Click to download full resolution via product page
Caption: A conceptual workflow for the synthesis of 4-Boc-3-Carboxymethylmorpholine.

Disclaimer: This technical guide is for informational purposes only and is intended for a
professional audience. All laboratory work should be conducted by trained professionals with
appropriate safety precautions. The information on commercial availability is subject to change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 2-(4-((Tert-butoxy)carbonyl)morpholin-3-yl)acetic acid | C11H19NO5 | CID 22487663 -
PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Commercial Availability and Technical Profile of 4-Boc-
3-Carboxymethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1291444#commercial-availability-of-4-boc-3-
carboxymethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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